N,N-Dimethyl-2-(tricyclo[2.2.1.0~2,6~]heptan-1-yl)ethan-1-amine

• CAS No.: 72055-04-0
• Molecular Formula: C11H19N
• Molecular Weight: 165.27 g/mol
• IUPAC Name: N,N-dimethyl-2-(1-tricyclo[2.2.1.02,6]heptanyl)ethanamine
• InChI: InChI=1S/C11H19N/c1-12(2)4-3-11-7-8-5-9(11)10(11)6-8/h8-10H,3-7H2,1-2H3
• InChI Key: DVHCYTQPRVMFLB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC12CC3CC1C2C3

Description

N,N-Dimethyl-2-(tricyclo[2210~2,6~]heptan-1-yl)ethan-1-amine is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl-2-(tricyclo[2.2.1.0~2,6~]heptan-1-yl)ethan-1-amine typically involves multiple steps, starting from simpler organic molecules. The tricyclic structure can be formed through a series of cyclization reactions, followed by the introduction of the dimethylamino group. Specific reaction conditions, such as temperature, pressure, and catalysts, are crucial to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that are scalable and cost-effective. This often includes the use of continuous flow reactors and advanced purification techniques to achieve high efficiency and consistency in product quality.

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl-2-(tricyclo[2.2.1.0~2,6~]heptan-1-yl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield alcohols or ketones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

N,N-Dimethyl-2-(tricyclo[2.2.1.0~2,6~]heptan-1-yl)ethan-1-amine has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a ligand in biochemical studies to investigate protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N,N-Dimethyl-2-(tricyclo[2.2.1.0~2,6~]heptan-1-yl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The tricyclic structure allows it to fit into binding sites with high specificity, modulating the activity of the target molecule. This can lead to various biological effects, depending on the pathway involved.

Comparison with Similar Compounds

Similar Compounds

Tricyclo[2.2.1.0~2,6~]heptane: A simpler tricyclic compound with similar structural features.

N,N-Dimethyl-2-(cyclohexyl)ethan-1-amine: A compound with a similar functional group but a different cyclic structure.

Uniqueness

N,N-Dimethyl-2-(tricyclo[2.2.1.0~2,6~]heptan-1-yl)ethan-1-amine is unique due to its combination of a tricyclic core and a dimethylamino group. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.